5-((3-((1-cyclopropyl-6-methyl-2-oxo-1,2-dihydropyridin-4-yl)oxy)azetidin-1-yl)sulfonyl)-3-methylbenzo[d]oxazol-2(3H)-one

• IUPAC Name: 5-[3-(1-cyclopropyl-2-methyl-6-oxopyridin-4-yl)oxyazetidin-1-yl]sulfonyl-3-methyl-1,3-benzoxazol-2-one
• InChI: InChI=1S/C20H21N3O6S/c1-12-7-14(8-19(24)23(12)13-3-4-13)28-15-10-22(11-15)30(26,27)16-5-6-18-17(9-16)21(2)20(25)29-18/h5-9,13,15H,3-4,10-11H2,1-2H3
• InChI Key: OXQLEWUHFNRIDI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=O)N1C2CC2)OC3CN(C3)S(=O)(=O)C4=CC5=C(C=C4)OC(=O)N5C
• Molecular Formula: C20H21N3O6S
• Molecular Weight: 431.5 g/mol

Description

5-((3-((1-cyclopropyl-6-methyl-2-oxo-1,2-dihydropyridin-4-yl)oxy)azetidin-1-yl)sulfonyl)-3-methylbenzo[d]oxazol-2(3H)-one is a useful research compound. Its molecular formula is C20H21N3O6S and its molecular weight is 431.46. The purity is usually 95%.
BenchChem offers high-quality 5-((3-((1-cyclopropyl-6-methyl-2-oxo-1,2-dihydropyridin-4-yl)oxy)azetidin-1-yl)sulfonyl)-3-methylbenzo[d]oxazol-2(3H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-((3-((1-cyclopropyl-6-methyl-2-oxo-1,2-dihydropyridin-4-yl)oxy)azetidin-1-yl)sulfonyl)-3-methylbenzo[d]oxazol-2(3H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Reactivities and Derivatives

• Research on the reactivities of similar structures, particularly 3-methyl-4-arylthio-2-azetidinones, reveals the potential for creating various derivatives through chemical reactions. These derivatives include acrylonitrile, sulfoxide, sulfone, and disulfide compounds, which may have applications in pharmaceutical and chemical industries (Hirai, Matsuda, & Kishida, 1973).

Antimicrobial Properties

• A study involving similar compounds, namely quinazolone derivatives containing azetidinone, demonstrated antimicrobial properties. This suggests potential applications in developing new antibacterial agents (Desai, Roy, & Desai, 2005).

Pharmacological Studies

• Novel sulfamethaxazole-based azo dyes, which share some structural similarities, have shown promising anti-tubercular and anticancer activities. This indicates the potential of such compounds in therapeutic applications (Mallikarjuna & Keshavayya, 2020).

Stereoselective Properties

• Investigations into the stereochemistry of related compounds, such as N-acyl/N-sulfonyl dibenzoazepines, are significant for understanding the chemical behavior of these molecules, which could influence their pharmacological applications (Namba et al., 2021).

Antibacterial Evaluation

• Synthesis of novel heterocyclic compounds containing a sulfonamido moiety, which is structurally related, has shown high antibacterial activities. This research opens avenues for the development of new antibacterial drugs (Azab, Youssef, & El-Bordany, 2013).